Journal Name:Food Additives & Contaminants: Part B
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Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-06-27 , DOI:
10.1007/s12517-023-11530-x
The present study focuses on the Samanasuk Formation, which is exposed in Chichali Gorge (Surghar Range), Nammal Gorge (Western Salt Range), and Sangar Gali (Hazara area). The study aims to analyze the lithofacies, petrographic characteristics, diagenetic features, ooid types, and depositional settings of the formation. Outcrop data revealed four distinct lithofacies have been identified: limestone facies (SF1), dolomitic limestone facies (SF2), oolitic limestone facies (SF3), and sandy limestone facies (SF4). In the Chichali Gorge and Nammal Gorge sections, the petrographic study further classified the formation into three facies: mudstone, wackestone, and packstone. This classification reveals a progradational stacking pattern, where the coarse-grained facies predominantly overlie the fine-grained facies. Additionally, the petrographic analysis indicates various depositional environments ranging from the beach to the inner ramp. The Samanasuk Formation in the studied sections exhibits five major diagenetic features, representing five significant diagenetic processes: micritic envelopes, cementation, hard ground surfaces, physical and chemical compaction, and dolomitization. Furthermore, two types of ooids have been identified within the formation, namely Radial Ooids and Concentric Ooids. Radial Ooids are formed in the beach-to-inner ramp environment, while Concentric Ooids are formed in the inner ramp environment. To assess the petrophysical properties, wireline logs from the Chanda deep-01 and Isakhel-01 wells were interpreted. The analysis and log interpretation aided in characterizing lithologic units of reservoir zones, determining reservoir properties, differentiating shale-bearing zones from non-shale-bearing zones, and understanding the depositional settings. The petrophysical evaluation of the Samanasuk Formation, conducted through outcrop and thin section studies, reveals shoaling upward cycles, indicating that the formation belongs to the High Stand System Tract (HST). The depositional model suggests that the Samanasuk Formation was deposited during the Middle Jurassic in a shallow marine environment extending from the beach to the inner ramp.
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-19 , DOI:
10.1007/s12517-023-11589-6
Drilling into the permeable reservoir experiences the migration of drilling mud filtrate into the reservoir formation, which eventually results in the formation of flushed and transition zones within the reservoir. This interaction of drilling mud and the formation fluid in these zones usually has some profound effect on the cold flow and reservoir fluid properties when flowed to surface. An experimental work was conducted to evaluate the effect of drilling mud additive interaction with the reservoir fluid at surface conditions to find out any flow assurance-related concern during the flow back and or well commissioning. The project was started by obtaining the sample from an oil and gas field located in the Northern area of Pakistan. Initially the crude oil was classified as a lighter product with API° gravity of 49.52° and density of 782 kg/m3. The cold flow properties that include cloud point and pour point were 6 °C and – 1 °C, respectively, for the studied crude oil. During this study, the crude oil was physically interacted with four different polymeric water-based drilling mud, which belongs to three different classifications of polymers; biopolymers, synthetic, and modified polymers. Upon the interaction with different polymeric mud systems, the API° gravity changes and the maximum API° gravity obtained was 55.18° in sodium alginate system, while minimum of 45.74° was attained in PAC-L system. Moreover, similar variations were also observed in the crude oil density. The initial crude density of 782 kg/m3 increased to 798 kg/m3 in PAC-L, while substantially dropped to 758 kg/m3 in sodium alginate. In addition, the variations in the cold flow properties that include pour point and cloud point were observed after interaction between crude oil and the mud samples. No considerable change was witnessed in cloud point in any of the samples. A maximum change of 0.3 °C was perceived in cloud point after day 1 in sample contaminated with PAC-L. On the other hand, this change increased to 0.5 °C on day 10 in PAC-L and PHPA samples. All the remaining samples demonstrated cloud points closer to 6 °C, which was similar to the uncontaminated crude oil sample. Conversely, significant variation was noticed in the pour point of all the samples. Sodium alginate and pure-bore contaminated samples showed a decrease in pour point by – 5 °C and − 4.5 °C, respectively. Modified and synthetic polymeric contaminated samples show pour points closer to the initial uncontaminated crude oil sample. All these results give a conclusion that biopolymers can be used in drilling mud and it does not have any significant change on the cold flow and reservoir fluid properties which is of paramount importance while flowing back the well to commission it during the winter season when the ambient temperature drops below 0 °C.
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-18 , DOI:
10.1007/s12517-023-11588-7
The Khurmala Dome is the northernmost of three domes forming the Kirkuk anticline which houses the giant Kirkuk oil field. It stretches some 100 km in length with an average width of 4 to 5 km, it has been discovered in the 1930s, and it ties together with the southward ensuing Avana and Baba domes. Khurmala Cretaceous reservoirs have been recently discovered for extracting the natural hydrocarbons available in the Lower Kometan, Upper Qmachuqa, and Lower Qmachuqa reservoirs. The Kometan Formation at the time being with the available limited data is not considered to be a potential reservoir over the Khurmala area compare with the other existing reservoirs. The analysis of the log data indicates that the formation has poor reservoir properties and very low or negligible hydrocarbon saturation. This paper aimed to develop a methodology for the application of discrete fracture network (DFN) to the characterisation of fracture and modelling in the Lower Kometan Formation for Khurmala Field in Kurdistan Region-Iraq. Consequently, bore-hole image logging (BHI) fracture characterisation and processed similarity attributed to that purpose. For this reason, geological, seismic, and bore hole image (BHI) data from five wells that penetrated the Lower Kometan Formation were used to characterise the fractures and construct a reliable discrete fracture network (DFN). According to the BHI and seismic analyses, Lower Kometan is fractured, with a strike direction of NW–SE and higher intensities on the middle part of the formation. In addition, the modelling result indicated that the Lower Kometan fracture network and its matrix have relatively little potential for storing hydrocarbons. Low fracture intensities on the bottom half of the Lower Kometan Formation along with the resulting low hydrocarbon quantities in the matrix and fractures clearly imply that there will be no or very little exchange with the underlying Upper Qmachuqa reservoir. To summarise, the potential of hydrocarbon storage in the Lower Kometan fracture network and its matrix is very limited around one billion standard cubic feet of gas (≈ 1BSCF). The resulting low hydrocarbon volumes in both matrix and fractures in the Lower KOMETAN Fm are between 1 and 3 million barrels of oil with the additional storage from the fracture contribution with the matrix.
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-06-22 , DOI:
10.1007/s12517-023-11510-1
Groundwater is one of the most important sources of water supply in arid and semi-arid regions, but its availability with sustainable quantity and quality is threatened by various factors, among which climate and land-use change have the most important role. Therefore, it is essential to achieve reliable methods for predicting changes in aquifer storage to plan for the sustainable use of groundwater resources. This study aimed to estimate the potential impact of climate change and land use on the groundwater level of Hashtgerd plain for sustainable use of groundwater resources. In this regard, groundwater supply and demand for 2020 as the base year was simulated to forecast the trends until 2050 by considering climate and land-use changes. Five General Circulation Models under four Representative Concentration Pathways (RCP2.6, RCP4.5, RCP6, and RCP8.5) were used to project future rainfall and temperature. The LARS-WG model was used to downscale the climatic data. Classification of land-use was performed using Landsat satellite images of 1990, 2005, and 2020 in ENVI 5.3 software. Then, by these maps, the Markov chain method implemented in TerrSet software was used to model land-use change for 2050. The indexes used to evaluate the model were the overall accuracy of prediction and the kappa coefficient. The overall accuracy of 94.34% and kappa coefficient of 0.92 were in the calibration stage and 86.34 and 0.82 in the validation stage, respectively. Finally, the effect of climate and land-use change on the decrease of groundwater level was simulated using the MODFLOW model for the period 2020–2050. RMSE and MAE values of steady-state calibration were 0.91 and 0.75, respectively. These values were estimated to be 0.97 and 0.8 in the calibration step for the unsteady-state and 1.01 and 0.91, respectively, in the validation step. The results of climate change showed a decrease in the average annual precipitation and an increase in the average annual temperature. The annual temperature increased by 1.4 °C and 3.2 °C for RCP 4.5 and 8.5 respectively, by 2050. The annual precipitation decreased by 2.45% and 4.47% for both scenarios. The results of land-use change show an increase of residential, barren, and agricultural lands by 105, 41, and 8%, respectively, and a decrease of 94% in pastures lands. The future land-use change reduced aquifer reserve by up to 41%. The combined impacts of climate and land-use change in the most critical state reduced aquifer reserve by 61%.
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-06 , DOI:
10.1007/s12517-023-11552-5
Pakistan’s energy requirements are enormous, and chronic power shortages due to rapid urbanization and industrialization are one of the main issues for the government. Production of energy up to predictable requirement utilization of local resources, such as Thar coalfield, the world’s seventh-largest reserves of lignite coal, could be the feasible answer. In this study, Thar coal properties were studied in detail for the upcoming power plant in Pakistan, which helps to reduce numerous cost elements and environmental impacts. The quality of coal is important for coal burning in various capacities of the power plant process. This study is aimed to add new knowledge for the efficient utilization of Thar coal with minimum environmental impacts. In the current study, an enormous number (N=80) of coal samples from Block II were characterized for their physicochemical properties and ash contents. Thar lignite coal has a mean moisture content of 46.26%, volatile matter of 28.85%, fixed carbon of 18.47%, ash of 6.42%, and sulfur between 0.26 and 2.90%. The mean calorific value is 3030.0 kcal/kg, which shows their potential as a future fuel. Thar coalfield has the benefit of low-moderate sulfur marks it suitable for power generation. In the coal ash analysis, it can be realized that most ash contents are comprised of inorganic substances and the main compounds are SiO2, Fe2O3, Al2O3, and CaO. Innovative tools with advanced efficiency and less environmental impact are essential to handle these low-rank coals and to transform them into energy, such as circulating fluidized bed combustors (CFBC) and clean coal technologies (CCT).
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-06-15 , DOI:
10.1007/s12517-023-11523-w
The present study addresses the application of weight of evidence (WoE) model (probabilistic approach) to identify the spatial distribution of landslide susceptibility (LS) in Darjeeling Himalaya, Eastern India. Fifteen triggering factors of landslide such as elevation, geology, slope angle, slope curvature, soil, slope aspect, drainage density, lineament density, distance to drainage, distance to lineament, topographic wetness index (TWI), normalized differential vegetation index (NDVI), stream power index (SPI), land use land cover (LULC) and rainfall were considered as spatial database to perform WoE model using remote sensing (RS) and geographic information system (GIS) and to develop landslide susceptibility zonation (LSZ) map. The relative importance of weights of each factor was calculated using the WoE method. The LSZ map depicted that very low (VL), low (L), moderate (M), high (H) and very high (VH) LS zones cover an area of 3.33%, 8.46%, 29.94%, 38.07% and 20.20% respectively. Two thousand seventy-nine landslide locations have been identified and considered to perform the accuracy of the study. The receiver operating characteristics (ROC) curve resulted in 78.90% prediction accuracy with and area ratio of 0.7890 which recognised WoE model as a significant statistical model for LS mapping for Darjeeling Himalaya. Very low to very high LS zones registered with the frequency ratio (FR) of 0.00, 0.21, 0.36, 0.85 and 2.73 respectively, which is positively correlated to landslides. The outcome of the study will be very helpful to the planners and policy makers for implementing effective measures to mitigate landslides hazards in Darjeeling Himalaya.
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-07 , DOI:
10.1007/s12517-023-11564-1
Relative permeability is one of the dynamic properties in reservoir fluid flow that is essential in characterizing the simultaneous flow of fluids in the reservoir and plays a vital role in reservoir production studies and EOR processes. The relative permeability ratio is used to describe better and employ relative permeability data presented in individual curves. The simultaneous flow of reservoir fluids is well described by the coefficients a and b, which are obtained from the linear part of the ratio curve. These coefficients, considered critical parameters of the relative permeability curve, are complex. Factors and concepts affecting the a and b coeffecients are not well defined. The corresponding values of a and b were obtained from the experimental relative permeability data for carbonate rocks. Factors affecting these coefficients were studied and evaluated in this paper. The results indicate that coefficient b is mainly affected by the pore size heterogeneity and fluid saturation distribution. In contrast, the coefficient a is influenced by residual water saturation and fine pores. Another notable result of this study was using experimental relationships to determine the relative permeability parameters, including coefficients a and b and residual saturation values using mercury injection data.
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-06-21 , DOI:
10.1007/s12517-023-11495-x
Waterflooding through the injection of seawater into petroleum reservoirs is a well-established secondary recovery method to maintain reservoir pressure. The incompatibility between injection and formation water at subsurface requires cost-intensive chemical treatment methods for seawater to reduce scale risk and clogging of pore space. This paper presents an alternative method to improve fluid injectivity by mixing SO42−-enriched seawater with Ba2+-enriched produced water to trigger mineral precipitation. In contrast to the standard procedure of chemical pre-treatment of reservoir-compatible seawater to avoid subsequent scaling in the reservoir, the present technology triggers the precipitation and removal of sulfate minerals prior to injection. Geochemical analyses of major, minor, and trace elements on fluid phases and mineralogical analysis on solid precipitates were coupled with thermodynamic modeling and laboratory experiments in order to define optimum fluid mixing ratios for waterflooding strategies. Geochemical reactive modeling with thermodynamic data revealed the lowest residual SO42− concentrations (< 100 mg/L) in commingled fluids at a mixing ratio of 10:90 between seawater and produced water. A peak removal of 1.1 g of celestite (SrSO4) and 0.5 g barite (BaSO4) is achieved for mixing ratios of 40:60 and 10:90, respectively, per liter of injection fluid water. XRD and ESEM-EDS analyses reconfirmed the formation of homogenous, agglomerated oval-shaped mineral precipitates of 2.5 µmm average size, mainly composed of barite (67 wt%), celestite (10 wt%), and gypsum (14 wt%). As a practical benefit, non-reactive characteristics of the desulfated fluid-mixing product will contribute to minimize scaling of operational wells and to enhance the performance of waterflooding projects. The proposed combination of sulfate removal from seawater and subsequent microfiltration represents a cost-efficient alternative to the energy-intensive nanofiltration technology. The volume and treatment costs of injected seawater will significantly be reduced by the usage of produced water as major component of the total injection fluid mix. Additionally, the enhanced utilization of produced water for waterflooding as a commingled injection fluid component will reduce the amount of produced wastewater and treatment costs.
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-07-04 , DOI:
10.1007/s12517-023-11568-x
The empirical GIN (grouting intensity number) method is one of the most popular methods for structural stabilization and is increasingly used in many projects. The concept of this method is to limit the combination of pressure and volume injected to a specific grouting intensity number in order to control the energy induced in the rock fractures and to avoid heaving. In order to ensure the water tightness of the foundation of the Memve’ele hydroelectric dam, the treatment by the GIN method was implemented. The protocol implemented consisted to carry out a veil of injection drilling, consolidation, and control of effective treatment on each geotechnical hazard zone. Thus, 1240 injection boreholes were opened over a total length of 1600 m, i.e.: 613 pre-treatment boreholes and 627 consolidation boreholes. The results of the monitoring tests show that the 0.7 cement grouting treatment contributed to a reduction in crack permeability to less than 5 Lu (Lugeon units), a reduction of over 94%. This confinement of the rock was confirmed by geophysical imagery whose signature at the fractured interval varied after treatment. Geophysical and geohydrological characterization through permeability testing and electrical tomography revealed the existence of highly permeable discontinuity zones (over 90 Lu) below the bedrock surface, up to 15 m wide. Notwithstanding the volume of drilling carried out, the results obtained support the use of the GIN method in the stabilization of foundations of structures in the granite-gneissic basement zone.
Food Additives & Contaminants: Part B ( IF 0 ) Pub Date: 2023-06-23 , DOI:
10.1007/s12517-023-11534-7
Land degradation is a problem of grave concern and a major factor leading to it is soil erosion. Soil erosion and its rate are influenced by various factors intrinsic to the soil or related to the soil’s external environment. These factors include rainfall, soil erodibility, topographic characteristics, crop cover, and conservation practices. The revised universal soil loss equation (RUSLE) is a well-renowned empirical formula used to compute a particular area’s mean annual soil loss. Remote sensing (RS) and geographical information system (GIS) technologies make modeling and execution of RUSLE easy, reliable, and cost-effective. So, these were employed to compute the spatial distribution of soil erosion risk area in Nagavangala micro-watershed in Karnataka state, India. All the factors were generated using metrological data, CartoSat DEM, Quick bird imagery, and laboratory analysis data using GIS software and integrated in a GIS environment to estimate the soil loss rate. It was found that cropland (41.81%) was the dominant land use followed by agricultural plantation (41.5%) and scrubland (11.09%). The average annual soil loss of the watershed was estimated to be 9.80 t/ha/year. The average annual soil loss was highest in the area under scrubland (10.58 t/ha/year) followed by cropland (10.2 t/ha/year). The soil erosion map thus generated can serve as a basis for adopting suitable soil and water conservation measures in the watershed for sustainable management of the resources in it.
Supplementary Information
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